Cas no 116314-64-8 (Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-)

• Product Name: Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
• CAS No: 116314-64-8
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 131179
• PubChem ID: 19389188
• Update Time: 2025-04-19

Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
• 3,4-dihydroxy-5-(trifluoromethyl)benzaldehyde
• Benzaldehyde, 3,4-dihydroxy-5-(trifluoromethyl)- (9CI)
• 3,4-Dihydroxy-5-trifluoromethyl-benzaldehyde
• 116314-64-8
• DTXSID90598608
• 3,4-dihydroxy-5-trifluoromethylbenzaldehyde
• CHEMBL166908
• SCHEMBL8848334
• BDBM50017847

• Inchi： 1S/C8H5F3O3/c9-8(10,11)5-1-4(3-12)2-6(13)7(5)14/h1-3,13-14H
• InChI Key： ZPXDAYCKOAHUCE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C(C=1O)O)(F)F

Computed Properties

• Exact Mass: 206.01905
• Monoisotopic Mass: 206.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53